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Compound of Interest

Compound Name: Torososide B

Cat. No.: B1240956

For Researchers, Scientists, and Drug Development Professionals

Introduction to Torososide B

Torososide B is a natural product classified as a monohydroxy-9,10-anthraquinone and a
tetrasaccharide derivative of physcion.[1] It is isolated from the seeds of Cassia torosa and has
been identified as a compound with potential therapeutic applications due to its biological
activities.[1] Notably, Torososide B exhibits inhibitory effects on the release of leukotrienes,
positioning it as a leukotriene antagonist and an anti-allergic agent.[1] Its complex glycosidic
structure plays a crucial role in its bioactivity.

Chemical Properties

A summary of the key chemical properties of Torososide B is provided in the table below.
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Property Value Source
Molecular Formula CaoH52025 PubChem[1]
Molecular Weight 932.8 g/mol PubChem[1]

1-[(2S,3R,4S,5S,6R)-6-
[[(2R,3R,4S,5R,6R)-3,5-
dihydroxy-6-(hydroxymethyl)-4-
[(2S,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-
[[(2R,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-

IUPAC Name PubChem[1]
(hydroxymethyl)oxan-2-
ylJoxymethyl]oxan-2-
ylJoxyoxan-2-
ylJoxymethyl]-3,4,5-
trihydroxyoxan-2-ylloxy-8-
hydroxy-3-methoxy-6-

methylanthracene-9,10-dione

Appearance Solid MedChemExpress[2]

Biological Activity: Leukotriene Release Inhibition

Torososide B functions as a leukotriene antagonist by inhibiting their release. Leukotrienes are
inflammatory mediators derived from arachidonic acid and are key players in the
pathophysiology of allergic and inflammatory conditions such as asthma. By preventing the
release of leukotrienes, Torososide B can mitigate the inflammatory cascade, leading to its
anti-allergic effects.

Torososide B Analytical Standard and Reference
Material

For accurate and reproducible research, the use of a well-characterized analytical standard is
essential.

Supplier Information
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A commercially available analytical standard for Torososide B can be sourced from:

Supplier: MedChemExpress (MCE)

Product Name: Torososide B

CAS Number: 243835-63-4

Purity: Available in various grades (Analytical/ACS, Pharma, Purified, Technical)

Format: Solid

Order Quantity: 0.001 kg - 5 kg

It is recommended to obtain the Certificate of Analysis (CoA) from the supplier for detailed
information on purity, identity, and storage conditions.

Experimental Protocols

The following protocols are generalized methodologies for the analysis of Torososide B. Note:
These protocols are intended as a starting point and should be optimized and validated for
specific experimental requirements and instrumentation.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment and Quantification

This protocol outlines a reverse-phase HPLC method suitable for the analysis of anthraquinone
glycosides like Torososide B.

3.1.1. Equipment and Materials

o High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array
Detector (DAD)

e C18 analytical column (e.g., 4.6 x 250 mm, 5 um particle size)

o Acetonitrile (HPLC grade)
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Water (HPLC grade)

Formic acid or trifluoroacetic acid (TFA) (for mobile phase modification)

Torososide B analytical standard

Volumetric flasks, pipettes, and autosampler vials

3.1.2. Chromatographic Conditions (Starting Point)

Parameter Recommended Condition
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid

10-90% B over 30 minutes, followed by a 5-
Gradient Elution minute wash at 90% B and a 5-minute re-

equilibration at 10% B.

Flow Rate 1.0 mL/min

Column Temperature 25-30 °C

) 254 nm and 280 nm (or scan for optimal
Detection Wavelength
wavelength)

Injection Volume 10 uL

3.1.3. Standard and Sample Preparation

o Stock Standard Solution (1 mg/mL): Accurately weigh 1 mg of Torososide B analytical
standard and dissolve it in 1 mL of a suitable solvent (e.g., methanol or DMSO). Sonicate if
necessary to ensure complete dissolution.

» Working Standard Solutions: Prepare a series of dilutions from the stock solution in the
mobile phase to construct a calibration curve (e.g., 10, 25, 50, 100, 250 pg/mL).

o Sample Preparation: Dissolve the sample containing Torososide B in a suitable solvent and
dilute with the mobile phase to a concentration within the calibration range. Filter the sample
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through a 0.45 pm syringe filter before injection.

3.1.4. Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Torososide B
Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1240956#torososide-b-analytical-standard-and-
reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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